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Compound of Interest

Compound Name: mG2N001

Cat. No.: B12378061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
mG2N001 is a potent and selective negative allosteric modulator (NAM) of the metabotropic

glutamate receptor 2 (mGluR2), a G-protein coupled receptor that plays a crucial role in

regulating synaptic transmission.[1][2][3] As a NAM, mG2N001 binds to an allosteric site on the

mGluR2, distinct from the glutamate binding site, to inhibit the receptor's response to

glutamate. This modulation of mGluR2 activity makes mG2N001 a valuable tool for studying

the physiological and pathological roles of this receptor, with potential therapeutic applications

in various neurological and psychiatric disorders. Accurate and consistent preparation of

mG2N001 stock solutions is paramount for obtaining reliable and reproducible experimental

results.

This document provides detailed protocols for the preparation of mG2N001 stock solutions,

along with a summary of its relevant chemical and physical properties.

Data Presentation
The following table summarizes the key quantitative data for mG2N001.
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Parameter Value Reference

Molecular Weight 330.35 g/mol [1][4]

CAS Number 2760515-88-4 [1][4]

Appearance Crystalline solid

IC₅₀ 93 nM (for mGluR2) [1][2][3]

Kᵢ 63 nM (for mGluR2) [1][2][3]

Solubility
> 45 mg/mL in DMSOInsoluble

in water
[5]

Recommended Storage (Solid)
Store at -20°C for long-term

storage.
[4]

Recommended Storage (Stock

Solution)

Aliquot and store at -20°C or

-80°C.
[4][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM mG2N001 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of mG2N001 in dimethyl

sulfoxide (DMSO).

Materials:

mG2N001 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile filter tips
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Vortex mixer

(Optional) Sonicator water bath

Procedure:

Equilibrate: Allow the vial containing mG2N001 powder to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of mG2N001 powder. To prepare 1 mL of a

10 mM stock solution, weigh 3.30 mg of mG2N001 (see calculation below).

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 330.35 g/mol x 1000 mg/g = 3.3035 mg

Dissolving:

Aseptically transfer the weighed mG2N001 powder into a sterile microcentrifuge tube or

amber glass vial.

Add the calculated volume of anhydrous DMSO (in this case, 1 mL) to the tube.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If necessary, sonicate

the tube in a water bath for 5-10 minutes to aid dissolution.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. Under these conditions, the

stock solution is expected to be stable for several months.
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Protocol 2: Preparation of Working Solutions
For most cell-based assays, the final concentration of DMSO should be kept low (typically ≤

0.5%) to avoid solvent-induced toxicity.

Procedure:

Thawing: Thaw a single aliquot of the 10 mM mG2N001 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture

medium or experimental buffer to achieve the desired final working concentration. For

example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution.

Vehicle Control: It is crucial to include a vehicle control in your experiments, which consists

of the same final concentration of DMSO used in the experimental group without the

compound.

Working Concentration Range: For in vitro functional assays, concentrations ranging from 0

to 100 nM are typically used.[6] Nonspecific activity has been observed at concentrations

above 300 nM.[6]

Mandatory Visualizations
mG2N001 Stock Solution Preparation Workflow
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Figure 1. Workflow for preparing mG2N001 stock solutions.
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Caption: Workflow for preparing mG2N001 stock solutions.
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Signaling Pathway of mGluR2 and Inhibition by
mG2N001

Figure 2. Simplified signaling pathway of mGluR2 and its inhibition by mG2N001.
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Caption: Simplified signaling pathway of mGluR2 and its inhibition by mG2N001.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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